Cas no 2172201-16-8 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}pyrrolidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}pyrrolidin-3-yl)acetic acid
• CAS No: 2172201-16-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6417148
• PubChem ID: 165527052
• Update Time: 2025-05-25

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}pyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}pyrrolidin-3-yl)acetic acid
• 2172201-16-8
• 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}pyrrolidin-3-yl)acetic acid
• EN300-1493814

• Inchi： 1S/C27H32N2O5/c1-17(2)23(26(32)29-12-11-18(15-29)13-25(30)31)14-28-27(33)34-16-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： FIIQITNBIAQZIZ-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}pyrrolidin-3-yl)acetic acid

Chemical Compound CAS No. 2172201-16-8: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}pyrrolidin-3-yl)acetic Acid

The chemical compound with CAS No. 2172201-16-8, known as 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}pyrrolidin-3-yl)acetic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The presence of these functional groups makes it highly versatile for various applications, particularly in peptide synthesis and drug development.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis due to their stability under harsh reaction conditions and ease of removal. The Fmoc group in this compound plays a crucial role in controlling the reactivity of the amino group during synthesis, ensuring precise assembly of peptide chains. This has led to its widespread use in the development of bioactive molecules and therapeutic agents.

The pyrrolidine ring in the structure contributes to the compound's stability and solubility, making it suitable for use in aqueous environments. Additionally, the 3-methylbutanoyl group adds complexity to the molecule, potentially enhancing its binding affinity to target proteins or enzymes. This makes it an attractive candidate for research into enzyme inhibitors and receptor agonists.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. For instance, molecular docking studies have revealed potential interactions between this compound and key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and peptide coupling reactions. The use of Fmoc chemistry ensures high yields and purity, making it feasible for large-scale production. Researchers are also exploring greener synthetic methods to reduce environmental impact while maintaining product quality.

The application of this compound extends beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool in biotechnology, particularly in the development of biosensors and diagnostic agents. For example, functionalized derivatives of this compound have been used as probes for detecting specific biomarkers in complex biological samples.

Moreover, recent collaborative efforts between academic institutions and pharmaceutical companies have led to innovative uses of this compound in targeted drug delivery systems. By modifying its side chains, researchers have successfully created nanoparticles that enhance drug uptake by specific cell types, improving therapeutic efficacy while minimizing side effects.

In conclusion, the compound with CAS No. 2172201-16-8 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structural features and compatibility with modern synthetic techniques make it an invaluable tool for researchers striving to develop novel therapeutic agents and diagnostic tools.